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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No.: B118489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2,3-
Dibromothiophene (CAS No. 3140-93-0), a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and organic electronic materials.[1] Adherence to these

protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Section 1: Physical and Chemical Properties
2,3-Dibromothiophene is a colorless to pale yellow liquid with a characteristic sulfurous odor.

[1] Its key physical and chemical properties are summarized in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₄H₂Br₂S [2]

Molecular Weight 241.93 g/mol [2][3]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 218-219 °C (lit.) [4][5]

Density 2.137 g/mL at 25 °C (lit.) [4][5]

Refractive Index n20/D 1.632 (lit.) [4][5]

Flash Point 51 °C (123.8 °F) - closed cup [6]

Solubility Sparingly soluble in water [1]

Section 2: Hazard Identification and Safety
Precautions
2,3-Dibromothiophene is classified as a flammable liquid and is toxic if swallowed. It also

causes serious eye irritation.[2][3][6][7] Inhalation, ingestion, or dermal contact may lead to

irritation of the eyes, skin, and respiratory tract, with potential symptoms including headaches,

nausea, and dizziness.[1]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[2][7]

Acute toxicity, oral 3
H301: Toxic if swallowed.[2][3]

[7]

Serious eye irritation 2A
H319: Causes serious eye

irritation.[2][3][7]

Personal Protective Equipment (PPE)
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A comprehensive approach to safety involves the consistent use of appropriate personal

protective equipment.

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[7]

Hand Protection
Wear suitable chemical-resistant gloves (e.g.,

tested according to EN 374).[2][7]

Body Protection
Wear a lab coat, and in cases of potential

splashing, a chemical-resistant apron.

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[2]

Section 3: Handling and Storage Procedures
Proper handling and storage are paramount to prevent accidents and maintain the chemical's

stability.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[7][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking.[7][8] Take precautionary measures against static discharge.[8]

Personal Hygiene: Do not eat, drink, or smoke in work areas. Wash hands thoroughly after

handling.[7][8]

Container Handling: Ground/bond container and receiving equipment.[7][8] Use only non-

sparking tools.[8]

Storage
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Conditions: Store in a cool, well-ventilated place.[7] Keep the container tightly closed in a dry

place.[8] Protect from sunlight.[7]

Incompatible Materials: Keep away from strong oxidizing agents.[8]

Storage Class: Flammable liquids (Storage Class 3).[6]

Containers: Use only approved packaging.[7]
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Workflow for Safe Handling of 2,3-Dibromothiophene
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Caption: Safe handling workflow for 2,3-Dibromothiophene.
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Section 4: Emergency Procedures
First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[7][8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][7]

[8]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[8]

Wash with plenty of soap and water.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[8] If breathing is

irregular or stopped, provide artificial respiration.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][8]

Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[7]

Containers may explode when heated.[8]

Hazardous Combustion Products: Carbon monoxide, carbon dioxide, hydrogen halides, and

sulfur oxides.[8]

Spill and Leak Procedures
Personal Precautions: Remove all sources of ignition.[8] Evacuate personnel to safe areas.

[2] Wear appropriate respiratory and personal protection.[7]

Environmental Precautions: Prevent product from entering drains.[2]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel).[8]

Keep in suitable, closed containers for disposal.[2][8] Ventilate the affected area.[7]

Section 5: Experimental Protocols
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2,3-Dibromothiophene is a versatile building block for carbon-carbon bond formation,

particularly in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura

coupling.

General Protocol for Suzuki-Miyaura Cross-Coupling
This protocol outlines a general procedure for the mono-arylation of 2,3-dibromothiophene.

The reactivity of the bromine at the 2-position is generally higher, allowing for regioselective

coupling.

Materials:

2,3-Dibromothiophene

Aryl boronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

Base (e.g., K₂CO₃ or K₃PO₄, 2-4 equivalents)[9]

Degassed solvent (e.g., 1,4-dioxane/water mixture, toluene)[9][10]

Procedure:

To a flame-dried Schlenk flask, add 2,3-dibromothiophene (1.0 mmol), the aryl boronic acid

(1.1 mmol), and the base (e.g., K₃PO₄, 4.0 mmol).[9]

Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).[9][10]

Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen) three times.[10]

Add the degassed solvent mixture (e.g., 1,4-dioxane and water) via syringe.[9][10]

Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required

time (typically 12-24 hours).[9]

Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[10]
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Upon completion, cool the reaction mixture to room temperature.

Add water to the reaction mixture and extract with an organic solvent (e.g., ethyl acetate).

[10]

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.[10]

Purify the crude product by flash column chromatography on silica gel to yield the desired 2-

aryl-3-bromothiophene.[10]
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Suzuki-Miyaura Coupling Experimental Workflow
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Caption: Experimental workflow for Suzuki-Miyaura coupling.
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Section 6: Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[7] It is recommended to dispose of the chemical waste through a licensed

industrial combustion plant.[7] Do not allow the product to enter drains or waterways.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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